Cas no 1478503-45-5 (2-Bromo-3-fluoro-6-methylbenzoic acid ethyl ester)

• Product Name: 2-Bromo-3-fluoro-6-methylbenzoic acid ethyl ester
• CAS No: 1478503-45-5
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 5003291
• Update Time: 2025-09-23

2-Bromo-3-fluoro-6-methylbenzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-fluoro-6-methylbenzoate
• 2-Bromo-3-fluoro-6-methylbenzoic acid ethyl ester

• Inchi： 1S/C10H10BrFO2/c1-3-14-10(13)8-6(2)4-5-7(12)9(8)11/h4-5H,3H2,1-2H3
• InChI Key： VSGCNAHPXURIDB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-3-fluoro-6-methylbenzoic acid ethyl ester

Comprehensive Overview of 2-Bromo-3-fluoro-6-methylbenzoic acid ethyl ester (CAS No. 1478503-45-5)

2-Bromo-3-fluoro-6-methylbenzoic acid ethyl ester (CAS No. 1478503-45-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a bromo-fluoro-methyl substituted benzene ring, is a key intermediate in the synthesis of bioactive molecules. Its unique structural properties, including the presence of bromo and fluoro functional groups, make it highly valuable for modifying molecular reactivity and selectivity in drug discovery.

The compound’s ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig reactions. Researchers often search for "2-Bromo-3-fluoro-6-methylbenzoic acid ethyl ester synthesis" or "CAS 1478503-45-5 applications" to explore its role in developing kinase inhibitors or antimicrobial agents. Recent trends highlight its relevance in green chemistry, where milder reaction conditions and sustainable catalysts are prioritized.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 2-Bromo-3-fluoro-6-methylbenzoic acid ethyl ester. Purity and stability under varying storage conditions (e.g., temperature-sensitive degradation) are common concerns addressed in "CAS 1478503-45-5 stability studies." The compound’s methylbenzoic acid backbone also aligns with interest in "fluorinated building blocks" for PET imaging probes, a hot topic in precision medicine.

In industrial settings, scalability and cost-effectiveness of bromo-fluoro aromatic esters are frequently debated. Innovations in catalytic bromination and fluorination methods, such as electrochemical approaches, are reshaping production workflows. Environmental regulations drive demand for "eco-friendly halogenation," positioning this compound as a case study for balancing efficiency and sustainability.

Future directions for CAS 1478503-45-5 include its potential in bioconjugation and proteolysis-targeting chimeras (PROTACs), areas gaining traction in oncology research. As AI-driven drug design accelerates, datasets referencing "2-Bromo-3-fluoro-6-methylbenzoic acid derivatives" contribute to predictive modeling of ADMET properties. This underscores the compound’s enduring relevance in cutting-edge science.